Cas no 104958-84-1 (Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)-)

• Product Name: Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)-
• CAS No: 104958-84-1
• MF: C₈H₁₁N₅O₄
• MW: 241.204040765762
• CID: 195680
• PubChem ID: 335520
• Update Time: 2025-04-19

Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-morpholinyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)-
• AK 2085
• Morpholine,4-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]- (9CI)
• NSC 345394
• TA 107
• TA 107 (radiosensitizer)
• DTXSID50879182
• 1-Morpholin-4-yl-2-(3-nitro-[1,2,4]triazol-1-yl)-ethanone
• 104958-84-1
• GMJASVRKCDSTCW-UHFFFAOYSA-N
• NSC-345394
• 4-[(3-NITRO-1,2,4-TRIAZOL-1-YL)ACETYL]-MORPHOLIN
• AKOS024298560
• Oprea1_845869
• NSC345394
• SR-01000406563-1
• 4-[(3-Nitro-1H-1,2,4-triazol-1-yl)acetyl]morpholine #
• SR-01000406563
• Oprea1_526643

• Inchi： 1S/C8H11N5O4/c14-7(11-1-3-17-4-2-11)5-12-6-9-8(10-12)13(15)16/h6H,1-5H2
• InChI Key： GMJASVRKCDSTCW-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=NC([N+](=O)[O-])=N2)=O)CC1

Computed Properties

• Exact Mass: 241.08123
• Monoisotopic Mass: 241.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 103.39